Cas no 6519-27-3 (Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)-)

Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)- structure

6519-27-3 structure

Product Name:Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)-

CAS No:6519-27-3

Molecular Formula:C₂₁H₂₆N₂O₃

Molecular Weight:354.44274

CID:514914

PubChem ID:6436828

Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)- Properties

Names and Identifiers

- Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)-
- (16R)-E-Isositsirikine
- 17,18-Secoyohimban-16-carboxylic acid, 19,20-didehydro-17-hydroxy-, methyl ester
- Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,
- (16R,19E)-19,20-Didehydro-17-hydroxycorynan-16-carboxylic acid methyl ester
- (16R,19E)-isositsirikine
- 16(R)-19,20-(E)-isositsirikine
- 16-(R)-19,20-(E)-isositsirikine
- 16-epi-isositsirikine
- 16R,19E-isositsirikine
- 16R-E-isositsirikine
- 17-hydroxy-coryn-19-ene-16-carboxylic acid methyl ester
- Isositsirikine
- NSC 282700
- NSC 338932
- [ "" ]
- AKOS032948969
- HY-N0959
- CHEMBL3940308
- Q27138840
- Corynan-16-carboxylic acid, 19,20-didehydro-17-hydroxy-, methyl ester, (16R,19E)-
- FS-8676
- CS-0016094
- 17,18-Secoyohimban-16-carboxylic acid, 19,20-didehydro-17-hydroxy-, methyl ester, (16S,19E)-
- 6519-27-3
- methyl (2R)-2-[(2R,3E,12bS)-3-ethylidene-2,4,6,7,12,12b-hexahydro-1H-indolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate
- SCHEMBL23675913
- CHEBI:70508
- DTXSID401317258
- +Expand
- InChIKey： RGXKJLTVROJBKZ-LZNZQLKFSA-N
- Inchi： InChI=1S/C21H26N2O3/c1-3-13-11-23-9-8-15-14-6-4-5-7-18(14)22-20(15)19(23)10-16(13)17(12-24)21(25)26-2/h3-7,16-17,19,22,24H,8-12H2,1-2H3/b13-3-/t16-,17-,19-/m0/s1
- SMILES： CC=C1CN2CCC3=C(C2CC1C(CO)C(=O)OC)NC4=CC=CC=C34

Computed Properties

Exact Mass: 354.19400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 354.19434270g/mol
Heavy Atom Count: 26
Complexity: 564
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 65.6Å²

Experimental Properties

LogP: 2.75270
PSA: 65.56000
Melting Point: 263.5 ºC
Solubility: Very slightly soluble (0.85 g/l) (25 º C),
Color/Form: Powder
Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG79168-5mg	(16R)-E-Isositsirikine	6519-27-3	97.0%	5mg	$635.00	2024-04-19
TargetMol Chemicals	TN2653-5 mg	(16R)-E-Isositsirikine	6519-27-3	98%	5mg	￥ 3,560
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R66180-5 mg	Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)-	6519-27-3		5mg	¥5120.0	2021-09-08

Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:6519-27-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)- Related Literature

1. Biosynthesis of (16R)-isositsirikine from geissoschizine with a cell-free extract of Catharanthus roseus callus

Toshifumi Hirata,Siu-Leung Lee,A. Ian Scott J. Chem. Soc. Chem. Commun. 1979 1081
2. Isolation and biomimetic conversion of 4,21-dehydrogeissoschizine

Christiane Kan-Fan,Henri-Philippe Husson J. Chem. Soc. Chem. Commun. 1979 1015
3. Simple indole alkaloids and those with a nonrearranged monoterpenoid unit

Minoru Ishikura,Koji Yamada,Takumi Abe Nat. Prod. Rep. 2010 27 1630
4. Recent progress in the chemistry of indole alkaloids and mould metabolites

J. E. Saxton Nat. Prod. Rep. 1990 7 191
5. Recent progress in the chemistry of indole alkaloids and mould metabolites

J. E. Saxton Nat. Prod. Rep. 1986 3 353
6. Recent progress in the chemistry of indole alkaloids and mould metabolites

J. E. Saxton Nat. Prod. Rep. 1987 4 591
7. Recent applications of asymmetric organocatalytic annulation reactions in natural product synthesis

Nengzhong Wang,Zugen Wu,Junjie Wang,Nisar Ullah,Yixin Lu Chem. Soc. Rev. 2021 50 9766
8. Recent progress in the chemistry of indole alkaloids and mould metabolites

J. E. Saxton Nat. Prod. Rep. 1985 2 49
9. A comprehensive review on phytochemistry and pharmacology of genus Kopsia: monoterpene alkaloids – major secondary metabolites

Nguyen Quang Hop,Ninh The Son RSC Adv. 2022 12 19171
10. Recent progress in the chemistry of the monoterpenoid indole alkaloids

J. Edwin Saxton Nat. Prod. Rep. 1996 13 327

6519-27-3 (Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)-) Related Products

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